2-[2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]hydrazinyl]benzoic acid

• IUPAC Name: 2-[2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]hydrazinyl]benzoic acid
• InChI: InChI=1S/C16H18N2O4/c1-16(2)7-13(19)11(14(20)8-16)9-17-18-12-6-4-3-5-10(12)15(21)22/h3-6,9,17-18H,7-8H2,1-2H3,(H,21,22)
• InChI Key: QSXBULLAYIDZSE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNNC2=CC=CC=C2C(=O)O)C(=O)C1)C
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]hydrazinyl]benzoic acid involves several steps, including [specific reactions and conditions]. The process typically starts with [starting materials] and proceeds through [intermediate steps] to yield the final product. Key reagents and catalysts used in the synthesis include [reagents and catalysts], and the reaction conditions often involve [temperature, pressure, solvents, etc.].

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized methods to ensure high yield and purity. The process involves [industrial methods], which are designed to be cost-effective and environmentally friendly. The use of [specific equipment and techniques] helps in achieving the desired quality and quantity of the compound.

Chemical Reactions Analysis

Types of Reactions

2-[2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]hydrazinyl]benzoic acid undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like [oxidizing agents].

Reduction: The compound can be reduced using reducing agents such as [reducing agents], leading to the formation of [reduced products].

Substitution: In this reaction, one functional group in the compound is replaced by another, typically using reagents like [substitution reagents].

Common Reagents and Conditions

The common reagents used in these reactions include [list of reagents], and the conditions often involve [specific temperatures, pressures, and solvents]. The major products formed from these reactions are [list of products], which have their own significance in various applications.

Scientific Research Applications

2-[2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]hydrazinyl]benzoic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including [specific activities].

Medicine: Research is ongoing to explore its potential therapeutic uses, such as [medical applications].

Industry: this compound is used in the production of [industrial products], contributing to advancements in [specific industries].

Mechanism of Action

The mechanism of action of 2-[2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]hydrazinyl]benzoic acid involves [specific molecular targets and pathways]. The compound interacts with [target molecules], leading to [biological effects]. The pathways involved include [pathways], which play a crucial role in [specific processes].

Comparison with Similar Compounds

Similar Compounds

2-[2-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]hydrazinyl]benzoic acid can be compared with other similar compounds, such as [list of similar compounds]. These compounds share [common features], but this compound stands out due to its [unique properties].

Uniqueness

The uniqueness of this compound lies in its [specific characteristics], which make it particularly valuable for [specific applications]. Compared to its analogs, it offers [advantages], making it a compound of interest for further research and development.